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Compound of Interest

Compound Name:
1,8-Dihydroxy-3-

methylnaphthalene

Cat. No.: B1202134 Get Quote

Technical Guide on 3-methylnaphthalene-1,8-diol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 3-methylnaphthalene-1,8-

diol and structurally related compounds. Direct experimental data, including a specific CAS

number and comprehensive safety information for 3-methylnaphthalene-1,8-diol, is not readily

available in public databases. The information presented for related compounds should be

used for reference purposes only and does not represent the definitive properties or hazards of

3-methylnaphthalene-1,8-diol.

Chemical Identity and Properties
While a specific CAS (Chemical Abstracts Service) number for 3-methylnaphthalene-1,8-diol

has not been identified in the conducted search, its chemical identity is established through its

IUPAC name and other identifiers.[1] The compound is a derivative of naphthalene, belonging

to the class of naphthols.[1]

Table 1: Identifiers for 3-methylnaphthalene-1,8-diol[1]
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Identifier Type Value

IUPAC Name 3-methylnaphthalene-1,8-diol

Synonyms 1,8-Dihydroxy-3-methylnaphthalene

Molecular Formula C₁₁H₁₀O₂

Molecular Weight 174.20 g/mol

InChI
InChI=1S/C11H10O2/c1-7-5-8-3-2-4-

9(12)11(8)10(13)6-7/h2-6,12-13H,1H3

InChIKey MXAXVWCKFBLVSU-UHFFFAOYSA-N

Canonical SMILES CC1=CC2=C(C(=CC=C2)O)C(=C1)O

For comparative purposes, the physical and chemical properties of related naphthalene

derivatives are summarized below.

Table 2: Physicochemical Properties of Related Naphthalene Compounds
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

1-

Methylnaphth

alene

90-12-0 C₁₁H₁₀ 142.20 -22 240-243

2,3-

Naphthalene

diol

92-44-4 C₁₀H₈O₂ 160.17 Not Available Not Available

1,3-

Naphthalene

diol

132-86-5 C₁₀H₈O₂ 160.17 123 - 126 Not Available

Menadione

(2-Methyl-

1,4-

naphthoquino

ne)

58-27-5 C₁₁H₈O₂ 172.18 105 - 107 Not Available

Safety and Hazard Information
No specific Safety Data Sheet (SDS) for 3-methylnaphthalene-1,8-diol was found. The

following table summarizes the known hazards of structurally similar compounds to provide an

indication of potential risks. Researchers must handle 3-methylnaphthalene-1,8-diol with

extreme caution, assuming it may share hazards with these related substances.

Table 3: Comparative Hazard Information of Related Naphthalene Compounds
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Compound GHS Hazard Statements
Precautionary Statements
(selected)

1-Methylnaphthalene

H227 (Combustible liquid),

H302 (Harmful if swallowed),

H304 (May be fatal if

swallowed and enters

airways), H411 (Toxic to

aquatic life with long lasting

effects).[2][3]

P210, P264, P270, P273,

P280, P301 + P310, P331.[2]

1,3-Naphthalenediol
Causes skin irritation, Causes

serious eye irritation.[4]

P264, P280, P302 + P352,

P305 + P351 + P338.[4]

2,3-Naphthalenediol

Not explicitly stated in

snippets. General handling

precautions for chemicals

apply.

P261, P280, P305 + P351 +

P338.[5]

General First Aid Measures for Related Compounds:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2][4][5]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation develops.[2][4][5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[2][4][5]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[2]

Experimental Protocols and Methodologies
A comprehensive search of scientific literature did not yield any specific experimental protocols

for the synthesis, isolation, or biological evaluation of 3-methylnaphthalene-1,8-diol. While

PubChem indicates that 1,8-Dihydroxy-3-methylnaphthalene has been reported in Diospyros

mollis, the isolation protocols were not found in the reviewed resources.[1]
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Research on the synthesis of other naphthalene derivatives is available, but no direct or

analogous methods for 3-methylnaphthalene-1,8-diol have been detailed.

Signaling Pathways and Biological Activity
There is currently no available information in the searched literature regarding the involvement

of 3-methylnaphthalene-1,8-diol in any biological signaling pathways, nor are there studies

detailing its biological activity. Toxicological profiles available are for naphthalene and its more

common methylated derivatives, which primarily discuss metabolic pathways involving ring

oxidation and side-chain oxidation, but do not specifically mention 3-methylnaphthalene-1,8-

diol.[6]

Visualizations
As no specific experimental workflows or signaling pathways for 3-methylnaphthalene-1,8-diol

were identified, the following diagram illustrates the structural relationships between the target

compound and the related molecules for which safety and property data have been presented.

Structural Relationship of Naphthalene Derivatives
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Caption: Structural relationships between the target compound and its parent/related

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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